N-(4-bromo-2-methylphenyl)-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide

• IUPAC Name: N-(4-bromo-2-methylphenyl)-7-methyl-4-oxopyrido[1,2-a]pyrimidine-3-carboxamide
• InChI: InChI=1S/C17H14BrN3O2/c1-10-3-6-15-19-8-13(17(23)21(15)9-10)16(22)20-14-5-4-12(18)7-11(14)2/h3-9H,1-2H3,(H,20,22)
• InChI Key: LJZIFXZLMBDYBU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=NC=C(C2=O)C(=O)NC3=C(C=C(C=C3)Br)C)C=C1
• Molecular Formula: C17H14BrN3O2
• Molecular Weight: 372.2 g/mol
• CAS No.: 877650-47-0

Description

N-(4-bromo-2-methylphenyl)-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide is a useful research compound. Its molecular formula is C17H14BrN3O2 and its molecular weight is 372.222. The purity is usually 95%.
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Scientific Research Applications

Inhibitory Effects on Tyrosine Kinase Activity

One significant application of compounds similar to N-(4-bromo-2-methylphenyl)-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide is their role as inhibitors of tyrosine kinase activity. These compounds have been studied for their potential to inhibit the epidermal growth factor receptor (EGFR) and other members of the erbB family of receptors by competitively binding at the ATP site of these signal transduction enzymes. This inhibition can impact cancer cell proliferation by blocking the signaling pathways that lead to tumor growth. Studies have shown that specific analogues within this chemical family exhibit potent inhibitory effects, with some compounds achieving IC50 values (the concentration of the inhibitor where the response (or binding) is reduced by half) in the nanomolar range, highlighting their potential as therapeutic agents in oncology (Rewcastle et al., 1998).

Antiproliferative and Anticancer Properties

The anticancer properties of pyrido[1,2-a]pyrimidine derivatives, including activities as anticancer and anti-5-lipoxygenase agents, have been a subject of research. Novel derivatives have been synthesized and evaluated for their cytotoxic effects against various cancer cell lines, demonstrating the chemical versatility and therapeutic potential of this compound class. Some derivatives have shown significant antitumor activity and 5-lipoxygenase inhibition, indicating their potential utility in treating inflammatory conditions and cancers (Rahmouni et al., 2016).

Role in Synthesis of Polyamides and Polyimides

Compounds within the pyrido[1,2-a]pyrimidine family have also been explored for their utility in the synthesis of new materials, such as aromatic polyamides and polyimides. These materials are known for their excellent thermal stability, mechanical strength, and chemical resistance, making them suitable for various high-performance applications. Research has focused on developing new synthetic routes and characterizing the resulting polymers to expand the applications of these materials in fields such as electronics, aerospace, and advanced composites (Spiliopoulos et al., 1998).

Exploration in Heterocyclic Chemistry

The structural framework of pyrido[1,2-a]pyrimidine derivatives offers a versatile scaffold for the development of new heterocyclic compounds with potential biological and pharmaceutical applications. Research in this area has led to the synthesis of novel compounds with varied substitutions, aiming to explore their antimicrobial, antifungal, and analgesic properties. This exploration contributes to the broader understanding of heterocyclic chemistry and its implications for drug discovery and development (Gad-Elkareem et al., 2011).

• Tyrosine Kinase Inhibitors: Structure-Activity Relationships for Methyl-amino-Substituted Derivatives (Rewcastle et al., 1998)
• Synthesis and Biological Evaluation of Novel Pyrazolopyrimidines Derivatives as Anticancer and Anti-5-lipoxygenase Agents (Rahmouni et al., 2016)
• Rigid-Rod Polyamides and Polyimides Derived from Pyridine Moieties (Spiliopoulos et al., 1998)
• Pyridine-2(1H)-thione in Heterocyclic Synthesis: Synthesis and Antimicrobial Activity (Gad-Elkareem et al., 2011)